Glycobismine A

• CAS RN: 91147-20-5
• Molecular Formula: C37H34N2O6
• Molecular Weight: 602.7 g/mol
• IUPAC Name: 1-[1,3-dihydroxy-10-methyl-4-(3-methylbut-2-enyl)-9-oxoacridin-2-yl]-6-hydroxy-3,3-dimethyl-2,12-dihydro-1H-pyrano[2,3-c]acridin-7-one
• InChI: InChI=1S/C37H34N2O6/c1-18(2)14-15-21-32-30(34(42)20-11-7-9-13-24(20)39(32)5)36(44)28(35(21)43)22-17-37(3,4)45-26-16-25(40)29-31(27(22)26)38-23-12-8-6-10-19(23)33(29)41/h6-14,16,22,40,43-44H,15,17H2,1-5H3,(H,38,41)
• InChI Key: MFWOOIANDMHWSJ-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C2C(=C(C(=C1O)C3CC(OC4=C3C5=C(C(=C4)O)C(=O)C6=CC=CC=C6N5)(C)C)O)C(=O)C7=CC=CC=C7N2C)C

Description

Glycobismine A is a novel binary acridone alkaloid. It is the first naturally occurring binary acridone alkaloid that has a carbon–carbon linkage. It is isolated from Glycosmis citrifolia (Willd.) Lindl. (Rutaceae).

Synthesis Analysis

The structure of this compound has been elucidated by spectroscopic studies using 1H-13C long-range COSY and/or HMBC experiments. The complete and detailed spectroscopic structural elucidation of this compound and the structures of two additional new binary acridone alkaloids, Glycobismine-B and -C, have been reported.

Molecular Structure Analysis

The molecular structure of this compound has been determined by spectral and chemical experiments. It is the first naturally occurring binary acridone alkaloid having a carbon–carbon linkage.

Scientific Research Applications

1. GlycoPOST: Enhancing Glycomics Research

Glycobismine A's applications may be related to the broader field of glycomics. GlycoPOST, a repository for raw mass spectrometry (MS) data from glycomics experiments, is significant in this context. It aids the reproducibility and sustainability of glycomics research by ensuring data is Findable, Accessible, Interoperable, and Reusable (FAIR) (Watanabe et al., 2020).

2. Chemoselective Reactions in Glycobiology

Chemoselective reactions, crucial for constructing glycoconjugates from unprotected carbohydrates, are a vital part of glycobiology research. This field investigates the role and function of complex carbohydrates, including those related to this compound (Villadsen et al., 2017).

3. Reproductive Processes in Marine Animals

Research in marine glycobiology, focusing on reproduction, may offer insights into this compound's applications. This area explores the role of complex carbohydrates, including glycoconjugates, in chemical communication between gametes (Gallo & Costantini, 2012).

4. Advances in Glycogen Metabolism

Studies on glycogen metabolism could provide context for this compound's potential applications. Understanding glycogen's role as an energy store and its regulation by hormones is crucial in this field (Roach et al., 2012).

5. Bioinformatics in Glycomics

Bioinformatics tools developed for glycomics, a field focusing on glycan molecules in organisms, are relevant. These tools, addressing the unique challenges of glycan structure prediction and interpretation, may have applications in this compound research (Lieth et al., 2004).

6. Glycan Arrays in Biomedical Applications

Glycan arrays, tools for high-throughput analysis of carbohydrate interactions, have both basic and biomedical applications. This technology's relevance to this compound research lies in its potential use in defining the specificity of glycosyltransferases and lectins (Geissner & Seeberger, 2016).